Cas no 16752-16-2 (4-Amino-2,6-dimethylbenzoic acid)

4-Amino-2,6-dimethylbenzoic acid is a substituted benzoic acid derivative featuring an amino group at the 4-position and methyl groups at the 2- and 6-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-donating amino group and sterically hindered carboxyl group, make it valuable for designing molecules with tailored reactivity and stability. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its high purity and well-defined structure ensure reproducibility in synthetic applications, while its stability under standard storage conditions enhances handling convenience. The presence of both amino and carboxyl functional groups allows for further derivatization, enabling the synthesis of complex molecular architectures.

4-Amino-2,6-dimethylbenzoic acid structure

16752-16-2 structure

Product Name:4-Amino-2,6-dimethylbenzoic acid

CAS No:16752-16-2

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD01632503

CID:223850

PubChem ID:313682

Update Time:2025-07-02

4-Amino-2,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-amino-2,6-dimethyl-
- 2,6-Dimethyl-4-amino-benzoesaeure
- 2,6-dimethyl-4-aminobenzoic acid
- 4-Amino-2,6-dimethyl-benzoesaeure
- 4-amino-2,6-dimethyl-benzoic acid
- 4-Amino-vic.-m-xylylsaeure
- AC1L7NZ8
- ANW-68795
- CTK7I6167
- NSC229322
- SBB087904
- SureCN598166
- 4-amino-2,6-dimethylbenzoic acid
- ZB0556
- EN300-99343
- AM807187
- 4-Amino-2,6-dimethylbenzoicacid
- CS-0153713
- DTXSID70310603
- AKOS006344269
- SB75965
- Benzoic acid, 4-amino-2,6-dimethyl-
- 16752-16-2
- SCHEMBL598166
- NSC-229322
- MFCD01632503
- DVRPKVKKOXSQEH-UHFFFAOYSA-N
- 4-amino-2,6-dimethyl benzoic acid
- BS-15601
- 4-Aminobenzoic acid, 2,6-dimethyl-
- AE-562/43286951
- SY287532
- DB-349063
- 4-Amino-2,6-dimethylbenzoic acid
- MDL： MFCD01632503
- Inchi： 1S/C9H11NO2/c1-5-3-7(10)4-6(2)8(5)9(11)12/h3-4H,10H2,1-2H3,(H,11,12)
- InChI Key： DVRPKVKKOXSQEH-UHFFFAOYSA-N
- SMILES： OC(C1C(C)=CC(=CC=1C)N)=O

Computed Properties

Exact Mass: 165.07903
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 63.3Å²

Experimental Properties

PSA: 63.32

4-Amino-2,6-dimethylbenzoic acid Pricemore >>

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Alichem	A019097810-5g	4-Amino-2,6-dimethylbenzoic acid	16752-16-2	97%	5g	1,273.00 USD	2021-06-17
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